Cas no 88917-40-2 (1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]-)

• Product Name: 1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]-
• CAS No: 88917-40-2
• MF: C₃₁H₃₈N₆
• MW: 494.673626422882
• CID: 619799
• PubChem ID: 15520569
• Update Time: 2025-04-19

1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N,N',N'-tetrakis[2-(2-pyridinyl)ethyl]-
• N,N,N',N'-tetrakis(2-pyridin-2-ylethyl)propane-1,3-diamine
• N~1~,N~1~,N~3~,N~3~-Tetrakis[2-(pyridin-2-yl)ethyl]propane-1,3-diamine
• 88917-40-2
• SCHEMBL7106696
• DTXSID60573588

• Inchi： 1S/C31H38N6/c1-5-18-32-28(10-1)14-24-36(25-15-29-11-2-6-19-33-29)22-9-23-37(26-16-30-12-3-7-20-34-30)27-17-31-13-4-8-21-35-31/h1-8,10-13,18-21H,9,14-17,22-27H2
• InChI Key： PAVSJKXXDLMPJI-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=CN=1)(CCC1C=CC=CN=1)CCCN(CCC1C=CC=CN=1)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 494.31579524g/mol
• Monoisotopic Mass: 494.31579524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų